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Compound of Interest

Compound Name: Timonacic-d4

Cat. No.: B15545458 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Timonacic-d4

This guide provides a comprehensive overview of the physical and chemical properties of

Timonacic-d4, a deuterated form of Timonacic. It is intended for researchers, scientists, and

professionals in drug development who are interested in the characteristics and mechanisms of

this compound.

Core Properties of Timonacic-d4
Timonacic-d4 is the deuterium-labeled version of Timonacic (also known as Thiazolidine-4-

carboxylic acid). The incorporation of stable heavy isotopes is often used in drug development

as a tracer for quantification and to potentially influence pharmacokinetic and metabolic

profiles.[1]

Physical and Chemical Data
The following table summarizes the key physical and chemical properties of Timonacic-d4.
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Property Value Source

Analyte Name Timonacic-d4 [2][3][4][5]

Molecular Formula C₄D₄H₃NO₂S [2][3][4][5]

Molecular Weight 137.194 [2][3][4][5]

Accurate Mass 137.0449 [2][3][4][5]

SMILES
[2H]C1([2H])NC(C(=O)O)C([2

H])([2H])S1
[2][3][4][5]

For comparative purposes, the properties of the non-deuterated Timonacic are provided below.

Property Value Source

Synonyms
Thiazolidine-4-carboxylic acid,

Thioproline
[6][7]

Molecular Formula C₄H₇NO₂S [7][8]

Molecular Weight 133.17 g/mol [7][8]

Exact Mass 133.0198 Da [8]

Elemental Analysis

C: 36.08%, H: 5.30%, N:

10.52%, O: 24.03%, S:

24.08%

[8]

Storage (Solid)
Short-term: 0-4°C; Long-term:

-20°C (dry and dark)
[8]

Storage (Solution)
-20°C for 1 year; -80°C for 2

years
[9]

Experimental Protocols
Synthesis
The fundamental synthesis of Timonacic involves the condensation reaction between cysteine

and formaldehyde.[10] This reaction is reported to be spontaneous under physiological
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conditions. Advanced synthetic strategies focus on optimizing reaction conditions to improve

yield and purity.[10] One patented method for a related compound involves:

Starting with L-cysteine hydrochloride and formaldehyde.

Subsequent esterification.

Oxidation using Manganese Dioxide (MnO₂).

Final hydrolysis to yield the desired acid.[10]

Analytical Methodologies
A spectrophotometric method has been developed for the quantitative determination of

Timonacic. This protocol is based on the chelation reaction between Timonacic and

palladium(II) chloride in a buffered medium.[1][9] The resulting colored chelate can be

measured to determine the concentration of the compound, making it suitable for quality control

in pharmaceutical preparations.[9]

Mechanism of Action and Biological Pathways
Timonacic is recognized as a thiol antioxidant with a multifaceted mechanism of action.[9][10]

[11] Its effects are attributed to antioxidant activity, metal ion chelation, immunomodulation,

protein stabilization, and modulation of gene expression.[10][11]

Metabolism
After oral administration, Timonacic is absorbed and metabolized in the liver. It breaks down

into cysteine and formaldehyde. The formaldehyde is then oxidized to formic acid, which is

further converted into carbon dioxide and water for detoxification.[12]

Timonacic Liver Metabolism

Cysteine breaks down to

Formaldehyde
 breaks down to

Formic Acid oxidized to CO₂ + H₂O
(Detoxification)

 converted to
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Click to download full resolution via product page

Metabolic Pathway of Timonacic in the Liver.

Cellular Mechanisms
Timonacic exerts its effects through various cellular pathways. It acts as an antioxidant,

protecting cells from oxidative stress by modulating levels of reactive oxygen species (ROS)

and enhancing glutathione levels.[8][10][11][13] In oncology, it is suggested to interfere with

mitochondrial oxidative phosphorylation, thereby disrupting ATP production in cancer cells, and

to induce apoptosis.[10] It can also modulate genes related to the cell cycle and stress

response.[10][11]
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Multifaceted Cellular Mechanisms of Timonacic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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